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Compound of Interest

Compound Name: NHS-5(6)Carboxyrhodamine

Cat. No.: B133114

An In-depth Technical Guide to the Safety and Handling of NHS-5(6)Carboxyrhodamine
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for NHS-
5(6)Carboxyrhodamine, also known as 5(6)-Carboxytetramethylrhodamine N-
hydroxysuccinimide ester (CAS Number: 150408-83-6). Adherence to these guidelines is
crucial for ensuring a safe laboratory environment.

Chemical Identification and Physical Properties

NHS-5(6)Carboxyrhodamine is an amine-reactive fluorescent dye widely used for labeling
proteins, peptides, and other biomolecules.[1] The N-hydroxysuccinimide (NHS) ester moiety
reacts with primary and secondary amines to form stable amide bonds.

Table 1: Physical and Chemical Properties of NHS-5(6)Carboxyrhodamine
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Property Value Reference
CAS Number 150408-83-6 [1]
Molecular Formula C29H25N307 [1]
Molecular Weight 527.52 g/mol [1]
Appearance Solid powder N/A
Solubility Soluble in DMF and DMSO [2][3]1[4]
Storage Temperature -20°C [21[3][4]
Flash Point 413.1°C [2][4]
Density 1.49 - 1.5 g/cm3 [2][4]

Hazard Identification and Toxicology

While many safety data sheets (SDS) for compounds with CAS number 150408-83-6 classify it
as not a hazardous substance or mixture, it is prudent to handle it with care as the toxicological
properties have not been fully investigated.[5][6] An SDS for a closely related single isomer (5-
Carboxytetramethylrhodamine, succinimide ester) notes that it may be harmful if inhaled and
may cause respiratory tract irritation.[7]

Table 2: Hazard Information
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Hazard Type Description Reference

May be harmful if inhaled. May
Inhalation cause respiratory tract [7]

irritation.

i May cause skin irritation upon
Skin Contact N/A
prolonged contact.

Eye Contact May cause eye irritation. N/A

Harmful effects are not
) expected from ingestion of
Ingestion . L [8]
insignificant quantities in an

occupational setting.

Chronic Exposure No data available. [7]

Quantitative Toxicity Data: Specific quantitative toxicity data, such as LD50 (median lethal
dose), is not available for NHS-5(6)Carboxyrhodamine.[7] The toxicological properties are
considered not fully investigated.[6]

Safe Handling and Storage

Proper handling and storage procedures are essential to maintain the chemical's integrity and
ensure user safety.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is recommended:
o Eye Protection: Wear tight-sealing safety goggles or eyeshields.[9]
e Hand Protection: Use compatible chemical-resistant gloves.[9]

» Respiratory Protection: For operations that may generate dust, a type N95 (US) or
equivalent respirator is recommended. Ensure adequate ventilation, such as using a
chemical fume hood.[7]
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» Body Protection: Wear a lab coat or other suitable protective clothing to prevent skin contact.

[°]

General Handling Precautions

e Avoid contact with skin, eyes, and clothing.[6][7]
e Avoid the formation and inhalation of dust.[6][7]
o Handle in a well-ventilated area, preferably in a chemical fume hood.[7]

e Practice good industrial hygiene and safety.[6][9] Wash hands thoroughly after handling.

Storage Conditions

o Store in a tightly sealed container at -20°C.[2][3][4]
o Keep in a dry, cool, and well-ventilated place.[10][11]

e The compound is moisture-sensitive (hygroscopic).[6] To prevent degradation, allow the vial
to equilibrate to room temperature before opening.

» Protect from light, especially when in solution.

Emergency Procedures
First Aid Measures

Table 3: First Aid Procedures
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Exposure Route Procedure Reference

Move the person to fresh air. If
breathing is difficult or
) symptoms persist, seek
Inhalation _ _ [5][10][11]
medical attention. If not
breathing, provide artificial

respiration.

Immediately wash the affected
area with soap and plenty of
_ water. Remove contaminated
Skin Contact _ _ [8]
clothing. Seek medical
attention if irritation or

symptoms develop.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Eye Contact ] [51[10][11]
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek medical

attention if irritation persists.

Do NOT induce vomiting.
Wash out the mouth with

Ingestion water. Never give anything by [51I8][10][11]
mouth to an unconscious

person. Seek medical advice.

Accidental Release Measures

» Personal Precautions: Wear appropriate PPE as described in Section 3.1. Avoid breathing
dust and ensure adequate ventilation.[7]

o Containment and Cleanup: For small spills, sweep up the solid material, avoiding dust
generation, and place it in a suitable, labeled container for disposal.[7] For larger spills,
prevent further leakage if safe to do so.[10][11]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://fp.vectorlabs.com/wp-content/uploads/2019/07/MSDS-1321.pdf
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/sds/VL_FP-1201_sds.pdf
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/sds/VL_FP-1202_sds.pdf
https://www.eurogentec.com/assets/5e51da13-73cd-484a-a3b8-6c8ddad7b6d0/sds-en-as-81115-6-rox-se-6-carboxy-x-rhodamine-se.pdf
https://fp.vectorlabs.com/wp-content/uploads/2019/07/MSDS-1321.pdf
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/sds/VL_FP-1201_sds.pdf
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/sds/VL_FP-1202_sds.pdf
https://fp.vectorlabs.com/wp-content/uploads/2019/07/MSDS-1321.pdf
https://www.eurogentec.com/assets/5e51da13-73cd-484a-a3b8-6c8ddad7b6d0/sds-en-as-81115-6-rox-se-6-carboxy-x-rhodamine-se.pdf
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/sds/VL_FP-1201_sds.pdf
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/sds/VL_FP-1202_sds.pdf
https://www.peptide.com/custdocs/MSDS%20CTZ032%205-TAMRA-SE.pdf
https://www.peptide.com/custdocs/MSDS%20CTZ032%205-TAMRA-SE.pdf
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/sds/VL_FP-1201_sds.pdf
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/sds/VL_FP-1202_sds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Environmental Precautions: Do not let the product enter drains.[6]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or foam.
[51[10][11]

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and toxic
fumes, including oxides of carbon and nitrogen.[6][8]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[5][10][11]

Experimental Protocols and Stability
Reagent Preparation and Use

Due to the moisture-sensitive nature of the NHS ester, it is critical to protect the reagent from
humidity to prevent hydrolysis, which renders it non-reactive.

» Equilibration: Before opening, allow the vial of NHS-5(6)Carboxyrhodamine to warm to
room temperature to prevent moisture condensation.

 Dissolution: Dissolve the reagent in anhydrous DMSO or DMF immediately before use.

e Stock Solutions: Do not prepare stock solutions for long-term storage as the NHS ester
moiety readily hydrolyzes. Discard any unused reconstituted reagent.

Stability and Incompatible Materials

 Stability: The solid compound is stable under recommended storage conditions.[7]
e Incompatible Materials: Avoid strong oxidizing agents, strong acids, and strong bases.[6][7]

o Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products such as carbon monoxide, carbon dioxide, and nitrogen oxides may form.[6]

Disposal Considerations
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Waste must be disposed of in accordance with all applicable federal, state, and local
environmental regulations.[7] Contaminated packaging and unused material should be treated
as chemical waste.

Workflow Diagrams

The following diagram illustrates the standard workflow for safely handling NHS-
5(6)Carboxyrhodamine.

Safe Handling Workflow for NHS-5(6)Carboxyrhodamine

Handling & Use Cleanup & Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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